5-Bromo-2-hydroxy-4-methylpyridine-3-carboxylic acid
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Overview
Description
5-Bromo-2-hydroxy-4-methylpyridine-3-carboxylic acid is a chemical compound with the CAS Number: 1909308-56-0 . It has a molecular weight of 232.03 . It is a powder at room temperature . It is used in medicine .
Synthesis Analysis
The synthesis of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate involves a five-step reaction, including two-step oxygen, esterification, reduction, diazotization hydrolysis, and more . The raw material used is 2-amino-5-bromo-4-methylpyridine . The total yield of this process is more than 40% .Molecular Structure Analysis
The IUPAC name of this compound is 5-bromo-2-hydroxy-4-methylnicotinic acid . Its InChI Code is 1S/C7H6BrNO3/c1-3-4 (8)2-9-6 (10)5 (3)7 (11)12/h2H,1H3, (H,9,10) (H,11,12) .Chemical Reactions Analysis
The bromination reaction of 5-methylpyridine-2,3-dicarboxylic acid dimethyl ester (MPE) is a key step in the synthesis of imidazolinones . N-bromosuccinimide (NBS) is used as a brominating reagent for bromination of the methyl group on the pyridine ring .Physical and Chemical Properties Analysis
This compound is slightly soluble in water . It should be stored in a cool, dry place and the container should be kept tightly closed . It is incompatible with oxidizing agents . The melting point is 198-202 °C .Scientific Research Applications
Synthesis and Ligand Development
5-Bromo-2-hydroxy-4-methylpyridine-3-carboxylic acid serves as a critical intermediate in the synthesis of various ligands and complex molecules. For instance, Charbonnière et al. (2001) demonstrated its utility in creating mono-, bis-, and tris-tridentate ligands, starting from a 5′-methyl-6-bromo-2,2′-bipyridine building block. These ligands show high affinity for the complexation of lanthanide(III) cations, which are significant in various fields, including materials science and biochemistry (Charbonnière, Weibel, & Ziessel, 2001).
Electrocatalytic Applications
The compound is also explored in electrocatalytic applications, such as the electrocatalytic carboxylation of related pyridine compounds with CO2 in ionic liquids. Feng et al. (2010) investigated the electrocatalytic carboxylation of 2-amino-5-bromopyridine, which is structurally similar to this compound, showing its potential in synthesizing valuable carboxylic acids from simple pyridines and CO2 under mild conditions (Feng, Huang, Liu, & Wang, 2010).
Synthesis of Bioactive Molecules
The structural motif of this compound is instrumental in synthesizing bioactive molecules. Hirokawa et al. (2000) described an efficient synthesis route for a molecule incorporating a similar pyridine carboxylic acid structure, highlighting the compound's relevance in creating potent antagonists for dopamine and serotonin receptors. This showcases the potential of this compound in medicinal chemistry and drug discovery (Hirokawa, Horikawa, & Kato, 2000).
Supramolecular Chemistry
In supramolecular chemistry, this compound and its derivatives can contribute to the development of non-covalently bonded supramolecular architectures. Zhang et al. (2015) explored the weak interactions between organic bases and acidic derivatives, leading to complex structures. This research implies that derivatives of this compound could play a role in designing new materials with specific properties (Zhang et al., 2015).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
5-bromo-4-methyl-2-oxo-1H-pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO3/c1-3-4(8)2-9-6(10)5(3)7(11)12/h2H,1H3,(H,9,10)(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWBBDMPPUISBGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC=C1Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1909308-56-0 |
Source
|
Record name | 5-bromo-2-hydroxy-4-methylpyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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